Cas no 1805677-67-1 (4-Cyano-1H-benzimidazole-6-acetonitrile)

• Product Name: 4-Cyano-1H-benzimidazole-6-acetonitrile
• CAS No: 1805677-67-1
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 4825424
• Update Time: 2025-05-20

4-Cyano-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-1H-benzimidazole-6-acetonitrile

• Inchi： 1S/C10H6N4/c11-2-1-7-3-8(5-12)10-9(4-7)13-6-14-10/h3-4,6H,1H2,(H,13,14)
• InChI Key： NGCCCDYUAADNMQ-UHFFFAOYSA-N
• SMILES： N1C=NC2C(C#N)=CC(CC#N)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 0.9
• Topological Polar Surface Area: 76.3

Additional information on 4-Cyano-1H-benzimidazole-6-acetonitrile

Introduction to 4-Cyano-1H-benzimidazole-6-acetonitrile (CAS No. 1805677-67-1)

4-Cyano-1H-benzimidazole-6-acetonitrile is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805677-67-1, represents a derivative of benzimidazole, a core structural motif widely recognized for its biological activity and pharmacological potential. The presence of both cyano and nitrile functional groups in its molecular framework endows it with distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules.

The benzimidazole scaffold is inherently significant due to its prevalence in numerous bioactive natural products and synthetic drugs. It serves as a privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antiviral, antibacterial, anticancer, and anti-inflammatory effects. The introduction of additional substituents, such as the cyano group at the 4-position and the nitrile group at the 6-position, further modulates the pharmacophoric properties of the molecule. These modifications can influence solubility, metabolic stability, and target interactions, thereby enabling the development of novel therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, 4-Cyano-1H-benzimidazole-6-acetonitrile has been explored as a key building block in the synthesis of advanced pharmaceutical intermediates. Its unique reactivity allows for facile functionalization at multiple sites, facilitating the construction of intricate molecular architectures. This flexibility has made it particularly useful in the development of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activity and receptor binding affinity.

One of the most compelling aspects of 4-Cyano-1H-benzimidazole-6-acetonitrile is its role in the discovery and optimization of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic profiles and enhanced target specificity. The cyano group, in particular, has been shown to enhance binding interactions with certain biological targets by forming hydrogen bonds or participating in π-stacking interactions. Meanwhile, the nitrile group can serve as a leaving group in nucleophilic substitution reactions or contribute to electronic effects that fine-tune the molecule's overall properties.

The growing interest in 4-Cyano-1H-benzimidazole-6-acetonitrile is also driven by its application in drug discovery programs aimed at addressing unmet medical needs. For example, studies have demonstrated its utility in generating compounds with antitumor activity by targeting specific kinases or transcription factors involved in cancer progression. Additionally, derivatives of this compound have shown promise in preclinical models for treating inflammatory diseases by inhibiting key pro-inflammatory pathways. These findings underscore the compound's potential as a lead compound or intermediate for further medicinal chemistry optimization.

The synthesis of 4-Cyano-1H-benzimidazole-6-acetonitrile typically involves multi-step organic transformations that require careful selection of reaction conditions and reagents. Common synthetic routes include condensation reactions between appropriately substituted precursors followed by functional group interconversions to introduce the desired cyano and nitrile moieties. Advances in synthetic methodology have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

The chemical properties of 4-Cyano-1H-benzimidazole-6-acetonitrile also make it an attractive candidate for further chemical investigation. Its ability to undergo various transformations allows chemists to explore diverse structural modifications and discover new derivatives with tailored biological activities. This adaptability is crucial for developing next-generation therapeutics that meet stringent pharmacological requirements.

In conclusion,4-Cyano-1H-benzimidazole-6-acetonitrile (CAS No. 1805677-67-1) represents a significant compound in pharmaceutical research due to its versatile structural framework and potential applications in drug development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and methodologies,4-Cyano-1H-benzimidazole-6-acetonitrile is poised to remain a valuable asset for scientists striving to develop innovative treatments for various diseases.